Cas no 1354951-41-9 (2-AMINO-2-CYCLOHEXYLETHAN-1-OL HYDROCHLORIDE)

• Product Name: 2-AMINO-2-CYCLOHEXYLETHAN-1-OL HYDROCHLORIDE
• CAS No: 1354951-41-9
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• MDL: MFCD20731221
• CID: 5149880
• PubChem ID: 56828118
• Update Time: 2026-03-03

2-AMINO-2-CYCLOHEXYLETHAN-1-OL HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-2-CYCLOHEXYLETHAN-1-OL HYDROCHLORIDE

• MDL： MFCD20731221
• Inchi： 1S/C8H17NO.ClH/c9-8(6-10)7-4-2-1-3-5-7;/h7-8,10H,1-6,9H2;1H
• InChI Key： PENLKJMHKAXHJP-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(N)CO.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Additional information on 2-AMINO-2-CYCLOHEXYLETHAN-1-OL HYDROCHLORIDE

Comprehensive Overview of 2-AMINO-2-CYCLOHEXYLETHAN-1-OL HYDROCHLORIDE (CAS No. 1354951-41-9): Properties, Applications, and Industry Insights

2-AMINO-2-CYCLOHEXYLETHAN-1-OL HYDROCHLORIDE (CAS No. 1354951-41-9) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This hydrochloride salt derivative of 2-amino-2-cyclohexylethanol exhibits enhanced solubility and stability, making it valuable for synthetic applications. The compound's cyclohexyl moiety contributes to its lipophilic character, while the amino alcohol functionality allows for versatile reactivity in organic transformations.

Recent studies highlight the growing demand for chiral building blocks like 2-AMINO-2-CYCLOHEXYLETHAN-1-OL HYDROCHLORIDE in asymmetric synthesis. Researchers are particularly interested in its potential as a precursor for pharmaceutical intermediates, with its CAS 1354951-41-9 frequently appearing in patent literature. The compound's molecular structure enables the construction of complex heterocyclic compounds, addressing current needs in drug discovery programs targeting neurological and metabolic disorders.

From a synthetic chemistry perspective, 2-AMINO-2-CYCLOHEXYLETHAN-1-OL HCL offers several advantages. Its hydrochloride salt form improves handling characteristics while maintaining the reactivity of the free amino alcohol. The cyclohexane ring provides conformational rigidity that can influence the stereochemical outcomes of reactions, a property increasingly important in the development of enantioselective catalysts. These characteristics align with current industry trends toward green chemistry and atom-efficient synthesis.

Analytical characterization of CAS 1354951-41-9 typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability profile under various conditions has become a subject of investigation, particularly for researchers developing controlled-release formulations. Recent publications suggest potential applications in designing biodegradable polymers, responding to the growing market demand for sustainable materials.

The pharmaceutical industry shows particular interest in 2-AMINO-2-CYCLOHEXYLETHANOL HYDROCHLORIDE as a potential chiral auxiliary or resolving agent. Its structural similarity to various bioactive molecules makes it valuable for medicinal chemistry applications. Current research explores its incorporation into CNS-active compounds, though all applications remain strictly in the investigational stage. The compound's physicochemical properties, including solubility and partition coefficients, are carefully documented to support formulation development.

Quality control specifications for 1354951-41-9 typically include rigorous testing for residual solvents, heavy metals, and optical purity. Manufacturers emphasize compliance with ICH guidelines to meet the exacting standards of pharmaceutical applications. The compound's stability under various storage conditions has been systematically studied, with recommendations for controlled environment storage to maintain optimal quality.

Emerging applications of 2-AMINO-2-CYCLOHEXYLETHAN-1-OL HYDROCHLORIDE extend to material science, where researchers are investigating its potential as a monomer for specialty polymers. The compound's ability to form hydrogen-bonded networks makes it interesting for designing functional materials with tailored properties. These developments align with current scientific priorities in smart material innovation and nanotechnology applications.

From a regulatory perspective, CAS 1354951-41-9 is subject to standard chemical safety protocols without special restrictions. Proper handling requires standard laboratory precautions, with particular attention to personal protective equipment requirements. The compound's safety data sheet provides comprehensive guidance on appropriate handling procedures and first-aid measures.

The synthesis of 2-AMINO-2-CYCLOHEXYLETHANOL HCL typically involves stereoselective reduction of appropriate precursors, followed by salt formation. Process chemists continue to optimize production methods to improve yield and enantiomeric excess, responding to industry demands for cost-effective and sustainable manufacturing processes. Recent advances in continuous flow chemistry have shown promise for scaling up production while maintaining high purity standards.

Market analysts note increasing interest in amino alcohol derivatives like 1354951-41-9, particularly from the contract research organization sector. The compound's versatility supports its use across multiple drug discovery phases, from hit identification to lead optimization. This broad applicability contributes to its growing presence in custom synthesis catalogs and building block collections.

Future research directions for 2-AMINO-2-CYCLOHEXYLETHAN-1-OL HYDROCHLORIDE may explore its potential in bioconjugation chemistry and prodrug design. The compound's balanced lipophilicity and functional group compatibility make it an attractive candidate for these developing fields. As the pharmaceutical industry continues to emphasize targeted drug delivery, such specialized building blocks will likely see expanded applications in advanced therapeutic development.